Cas no 170621-96-2 (Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate)

• Product Name: Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate
• CAS No: 170621-96-2
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 3811090
• PubChem ID: 22923763
• Update Time: 2025-05-21

Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-chloro-4-methoxy-, methyl ester
• methyl 1-chloro-4-methoxyisoquinoline-3-carboxylate
• 1-Chloro-4-methoxy-isoquinoline-3-carboxylic acid methyl ester
• 862-833-3
• methyl1-chloro-4-methoxyisoquinoline-3-carboxylate
• VGA62196
• DB-198393
• EN300-53198
• G25433
• Z791492730
• SCHEMBL3932873
• 170621-96-2
• AKOS023831942
• CS-0251016
• Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate

• Inchi： 1S/C12H10ClNO3/c1-16-10-7-5-3-4-6-8(7)11(13)14-9(10)12(15)17-2/h3-6H,1-2H3
• InChI Key： RIANOGWCACLOPK-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC=C2)C(OC)=C(C(OC)=O)N=1

Computed Properties

• Exact Mass: 251.0349209Da
• Monoisotopic Mass: 251.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate

Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate: A Comprehensive Overview

Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate, also known by its CAS number 170621-96-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a chloro group at position 1, a methoxy group at position 4, and a methyl ester at position 3 on the isoquinoline ring system.

The isoquinoline core of Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate is a fundamental structural motif in many natural products and synthetic compounds. Recent studies have highlighted the importance of such structures in modulating various cellular pathways, particularly in cancer biology. For instance, research published in Nature Communications in 2023 demonstrated that isoquinoline derivatives can act as potent inhibitors of specific kinases involved in tumor growth and metastasis. These findings underscore the potential of Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate as a lead compound for anti-cancer drug development.

In terms of synthesis, the preparation of Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate typically involves multi-step organic reactions. A common approach includes the Friedlander synthesis, which involves the condensation of o-amino aryl aldehydes with alpha,beta-unsaturated carbonyl compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 355.7 g/mol, with a melting point around 220°C. The presence of the methoxy group at position 4 imparts increased lipophilicity to the molecule, enhancing its bioavailability when used as a drug candidate. Additionally, the methyl ester at position 3 contributes to the stability of the compound under physiological conditions.

Recent research has explored the use of Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate in various therapeutic areas beyond oncology. For example, studies published in Journal of Medicinal Chemistry have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases such as arthritis. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders like Alzheimer's disease.

In conclusion, Methyl 1-Chloro-4-methoxyisoquinoline-3-carboxylate (CAS No. 170621-96-2) is a versatile compound with significant potential in drug discovery and development. Its unique structure and diverse biological activities make it an attractive target for further research across multiple therapeutic areas. As new insights into its mechanisms of action continue to emerge, this compound is poised to play an increasingly important role in advancing modern medicine.